2-Ethyl-5-((2-fluorophenyl)(1,4-dioxa-8-azaspiro[4.5]decan-8-yl)methyl)thiazolo[3,2-b][1,2,4]triazol-6-ol

• IUPAC Name: 5-[1,4-dioxa-8-azaspiro[4.5]decan-8-yl-(2-fluorophenyl)methyl]-2-ethyl-[1,3]thiazolo[3,2-b][1,2,4]triazol-6-ol
• InChI: InChI=1S/C20H23FN4O3S/c1-2-15-22-19-25(23-15)18(26)17(29-19)16(13-5-3-4-6-14(13)21)24-9-7-20(8-10-24)27-11-12-28-20/h3-6,16,26H,2,7-12H2,1H3
• InChI Key: LEZDCEBGKDOQIH-UHFFFAOYSA-N
• Canonical SMILES: CCC1=NN2C(=C(SC2=N1)C(C3=CC=CC=C3F)N4CCC5(CC4)OCCO5)O
• Molecular Formula: C20H23FN4O3S
• Molecular Weight: 418.5 g/mol
• CAS No.: 887219-19-4

Description

2-Ethyl-5-((2-fluorophenyl)(1,4-dioxa-8-azaspiro[4.5]decan-8-yl)methyl)thiazolo[3,2-b][1,2,4]triazol-6-ol is a useful research compound. Its molecular formula is C20H23FN4O3S and its molecular weight is 418.49. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Receptor Antagonism

A key application of similar compounds is their role as receptor antagonists. For instance, spiropiperidines have shown potent and selective non-peptide tachykinin NK2 receptor antagonist properties. These compounds, including variants like spirooxazolidinones and imidazolidinones, have demonstrated effectiveness in binding assays and antagonist activity in animal models, such as in guinea pig trachea and against bronchoconstriction induced by NK2 receptor agonists (Smith et al., 1995).

Anticancer and Antidiabetic Potential

Certain spiropiperidines analogs have been explored for their anticancer and antidiabetic properties. These compounds have demonstrated significant activities against human breast carcinoma and liver carcinoma cell lines. Moreover, some of these compounds have shown higher therapeutic indices as alpha-amylase and alpha-glucosidase inhibitors compared to standard antidiabetic drugs (Flefel et al., 2019).

Anti-Inflammatory and Analgesic Properties

Thiazolo[3,2-b]-1,2,4-triazole derivatives substituted with various agents have exhibited anti-inflammatory and analgesic properties. Some of these compounds have been assessed for their efficacy in vivo, showing potential as safer alternatives with reduced gastric lesion risks compared to standard drugs (Doğdaş et al., 2007).

Antioxidant and Anticancer Effects

Compounds featuring similar structures have been studied for their antioxidant and anticancer properties. For example, triazolo-thiadiazoles have been evaluated for their in vitro antioxidant capacity and potential cytotoxic effects on hepatocellular carcinoma cell lines, demonstrating significant inhibition and apoptosis-inducing effects (Sunil et al., 2010).